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Compound of Interest

Compound Name: cis-2-Heptene

Cat. No.: B123394

An In-depth Technical Guide to the Chemical and Physical Properties of cis-2-Heptene

This guide provides a comprehensive overview of the core chemical and physical properties of
cis-2-Heptene, tailored for researchers, scientists, and professionals in drug development. It
includes detailed data, experimental methodologies, and visual workflows to facilitate a deeper
understanding of this compound.

Introduction

Cis-2-Heptene, also known as (Z)-2-Heptene, is an unsaturated hydrocarbon classified as an
alkene.[1] Its structure consists of a seven-carbon chain with a double bond located between
the second and third carbon atoms. The "cis" or "(Z)" designation indicates that the alkyl groups
on the double-bonded carbons are on the same side of the double bond, resulting in a bent
molecular geometry that influences its physical characteristics.[1] This colorless liquid serves
as an intermediate in various organic syntheses.[1][2] Its reactivity is characteristic of alkenes,
readily undergoing addition reactions across the double bond.[1]

Chemical Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b123394?utm_src=pdf-interest
https://www.benchchem.com/product/b123394?utm_src=pdf-body
https://www.benchchem.com/product/b123394?utm_src=pdf-body
https://www.benchchem.com/product/b123394?utm_src=pdf-body
https://cymitquimica.com/cas/6443-92-1/
https://cymitquimica.com/cas/6443-92-1/
https://cymitquimica.com/cas/6443-92-1/
https://en.gazfinder.com/cis-2-heptene/
https://cymitquimica.com/cas/6443-92-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Molecular Formula

C7Hw[1][3][4][5][6][ 18]

Molecular Weight 98.19 g/mol [4][5][6][9]
IUPAC Name (2)-hept-2-ene[6][8]
CAS Number 6443-92-1[2][4][5]
(22)-2-Heptene, (2)-Hept-2-ene, (22)-hept-2-
Synonyms
ene[1][6]
SMILES CCCcCcC=C(CJ8]
InChl Key OTTZHAVKAVGASB-HYXAFXHYSA-N[10]

Physical Properties

The physical characteristics of cis-2-Heptene are summarized in the table below. These

properties are crucial for its handling, storage, and application in experimental settings.

Property Value

Appearance Clear, colorless liquid[4][7]

Boiling Point 98-99 °C (at 760 mmHg)[4][8][9][11][12]
Melting Point -109.15 °C to -123 °C[2][3][11][12]
Density 0.708 g/mL at 25 °C[4][11][12]

Refractive Index

n20/D 1.407[4][11][12]

Vapor Pressure

87 mmHg at 37.7 °C[11]

Flash Point -6 °C (21.2 °F) - closed cup
Insoluble in water.[1][2] Soluble in acetone,
Solubility alcohol, benzene, chloroform, and ether.[4][7]

[11][12][13]
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Experimental Protocols

Detailed methodologies for determining the key physical properties of liquid compounds like
cis-2-Heptene are outlined below.

Determination of Density

The density of a liquid is determined by measuring the mass of a known volume.

Methodology:

Tare Balance: Place a clean, dry measuring cylinder or pycnometer (density bottle) on a
digital balance and zero the reading.[14]

e Measure Volume: Accurately dispense a specific volume of cis-2-Heptene (e.g., 10 mL) into
the measuring cylinder. Read the volume from the bottom of the meniscus with the eye level
to the liquid surface to avoid parallax error.[14][15]

o Measure Mass: Place the measuring cylinder containing the liquid back on the tared balance
and record the mass.[14]

o Calculate Density: Use the formula: Density (p) = Mass (m) / Volume (V).[14][16]

o Repeat: For accuracy, the measurement should be repeated multiple times, and the average
value should be calculated.[14]
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Workflow: Density Determination

Place empty measuring cylinder on balance and tare

Step 1

y

Add a known volume (V) of cis-2-Heptene

tep 2

Record the mass (m) of the liquid

Step 3

Calculate Density (p = m/V)

tep 4

Record Result

Click to download full resolution via product page

Workflow for liquid density determination.

Determination of Boiling Point (Micro Method)

The capillary method is a common and efficient technique for determining the boiling point of a

small liquid sample.[17]

Methodology:

o Sample Preparation: Place a small amount (a few milliliters) of cis-2-Heptene into a small

test tube.[18]
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Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open
end submerged in the liquid and the sealed end upwards.[18]

Apparatus Setup: Attach the test tube to a thermometer and immerse the setup in a heating
bath (e.g., a Thiele tube with heating oil or a MelTemp apparatus).[18][19] The thermometer
bulb should be level with the liquid in the test tube.

Heating: Heat the bath slowly and evenly.[18] As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles
will emerge from the capillary tube.[17][20]

Recording Temperature: Turn off the heat and allow the apparatus to cool slowly. The boiling
point is the temperature at which the bubbling stops and the liquid begins to enter the
capillary tube.[17][18][20]
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Workflow: Boiling Point Determination (Capillary Method)

Place liquid in test tube with inverted capillary

Setup

y

Heat apparatus slowly in a heating bath

Observe for a rapid, continuous stream of bubbles

At Boiling Point

Turn off heat and allow to cool

ooling & Observation

Record temperature when liquid enters capillary

Click to download full resolution via product page
Workflow for boiling point determination.

Purity and Compositional Analysis

Gas chromatography (GC) is a standard technique for separating and analyzing volatile
compounds like alkenes.[21][22] It can be used to determine the purity of a cis-2-Heptene
sample and to separate it from its isomers (e.g., trans-2-Heptene, 1-Heptene).

Methodology:
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Sample Preparation: Prepare a dilute solution of the cis-2-Heptene sample in a suitable
volatile solvent.

Injection: Inject a small volume (typically 1-2 uL) of the prepared sample into the gas
chromatograph's injection port.[23] The high temperature of the port vaporizes the sample.

Separation: A carrier gas (e.g., Helium, Nitrogen) flows through the GC column. The
components of the sample are separated based on their boiling points and interactions with
the stationary phase inside the column.[21] More volatile compounds or those with weaker
interactions travel faster.

Detection: As each component elutes from the column, it is detected by a detector (e.g.,
Flame lonization Detector - FID). The detector generates a signal proportional to the amount
of the component.

Analysis: The output, a chromatogram, shows peaks corresponding to each separated
component. The retention time (time taken to elute) helps identify the component, and the
area under the peak corresponds to its relative amount in the mixture.[23]
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Workflow: Gas Chromatography (GC) Analysis

Prepare dilute sample of cis-2-Heptene

y

Inject sample into GC

y
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y

Detection (e.g., FID)

y

Generate Chromatogram
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Workflow for GC analysis of alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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